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Compound of Interest

Compound Name: Potassium tartrate

Cat. No.: B1212149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of potassium tartrate
(dipotassium tartrate) in various solvents. Due to significant discrepancies and frequent

misidentification with potassium bitartrate (cream of tartar) in available literature, this document

emphasizes the distinct solubility characteristics of dipotassium tartrate and provides a

standardized methodology for its accurate determination.

Introduction to Potassium Tartrate
Potassium tartrate, with the chemical formula K₂C₄H₄O₆, is the dipotassium salt of L-tartaric

acid. It is a white, crystalline powder known for its high solubility in water, a characteristic that

distinguishes it significantly from the sparingly soluble potassium bitartrate (KHC₄H₄O₆). This

high aqueous solubility is crucial for its applications in the food and pharmaceutical industries,

where it is used as a buffering agent, sequestrant, and stabilizer. Understanding its solubility in

different solvent systems is paramount for formulation development, quality control, and

process optimization.

Quantitative Solubility Data
A thorough review of publicly available data reveals considerable confusion between

dipotassium tartrate and potassium bitartrate. Many sources incorrectly attribute the low

solubility of potassium bitartrate to "potassium tartrate." This guide will present the most

reliable, albeit limited, quantitative and qualitative data for dipotassium tartrate.
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Table 1: Solubility of Dipotassium Tartrate in Various Solvents

Solvent Temperature (°C)
Solubility ( g/100
mL)

Notes

Water 14 ~143

Calculated from "1 g

dissolves in 0.7 mL of

water".[1]

Water 100 ~250

Calculated from "1 g

dissolves in 0.4 mL of

water".[1]

Ethanol Ambient Insoluble
Qualitative

observation.[2]

Methanol Ambient Insoluble
Qualitative

observation.

Glycerol Ambient Data not available -

Note: The high solubility of dipotassium tartrate in water is a key differentiator from potassium

bitartrate, which has a reported solubility of only 0.8 g/100 mL at 25°C and 6.1 g/100 mL at

100°C.[1][3]

Factors Influencing Solubility
The solubility of dipotassium tartrate is influenced by several factors:

Temperature: As with most salts, the solubility of dipotassium tartrate in water increases

significantly with temperature.[4]

pH: The solubility of tartrates is pH-dependent. Dipotassium tartrate is more soluble in

neutral to slightly basic conditions.[4] In acidic solutions, the tartrate ion (C₄H₄O₆²⁻) can be

protonated to form bitartrate (HC₄H₄O₆⁻) and tartaric acid (H₂C₄H₄O₆), which have different

solubilities.

Common Ion Effect: The presence of other potassium or tartrate salts in the solution can

decrease the solubility of dipotassium tartrate.
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Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of dipotassium tartrate in

a given solvent, based on the gravimetric method. This method is suitable for highly soluble

salts.

Materials and Equipment
Dipotassium tartrate (analytical grade)

Solvent of interest (e.g., deionized water, ethanol)

Thermostatic water bath or heating/cooling system

Beakers or flasks with stoppers

Magnetic stirrer and stir bars

Calibrated thermometer

Filtration apparatus (e.g., vacuum filtration with Büchner funnel or syringe filters)

Volumetric flasks and pipettes

Analytical balance

Drying oven

Evaporating dishes

Procedure
Preparation of a Saturated Solution:

Add an excess amount of dipotassium tartrate to a known volume of the solvent in a

beaker or flask.

Place the container in a thermostatic bath set to the desired temperature.
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Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached. The presence of undissolved solid is necessary to

confirm saturation.

Sample Collection and Filtration:

Once equilibrium is established, allow the undissolved solid to settle.

Carefully withdraw a known volume (e.g., 10 mL) of the supernatant liquid using a pre-

heated or pre-cooled pipette to maintain the experimental temperature.

Immediately filter the collected sample to remove any suspended solid particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer the filtered aliquot of the saturated solution to the pre-weighed evaporating dish.

Weigh the evaporating dish with the solution to determine the mass of the solution.

Carefully evaporate the solvent in a drying oven set to a temperature that will not

decompose the potassium tartrate (e.g., 105-110°C).

Once all the solvent has evaporated, cool the evaporating dish in a desiccator and weigh

it.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation of Solubility
The solubility can be calculated as follows:

Mass of dissolved potassium tartrate = (Mass of dish + dry residue) - (Mass of empty dish)

Mass of solvent = (Mass of dish + solution) - (Mass of dish + dry residue)

Solubility ( g/100 g of solvent) = (Mass of dissolved potassium tartrate / Mass of solvent) x

100
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To express solubility in g/100 mL of solvent, the density of the solvent at the experimental

temperature is required.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of potassium
tartrate solubility.

Preparation of Saturated Solution

Add excess potassium tartrate to solvent

Equilibrate at constant temperature with stirring

Sample Collection & Filtration

Withdraw a known volume of supernatant

Filter to remove undissolved solid

Gravimetric Analysis

Weigh a known volume of the filtrate

Evaporate solvent to dryness

Weigh the dry residue

Calculation

Determine mass of solute and solvent

Calculate solubility (g/100 mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Potassium Tartrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212149#solubility-of-potassium-tartrate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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